Cas no 1314-11-0 (Strontium oxide)

• Product name: Strontium oxide
• CAS No: 1314-11-0
• MF: OSr
• MW: 103.619402885437
• MDL: MFCD00049558
• CID: 41204
• PubChem ID: 24865977

Strontium oxide Chemical and Physical Properties

Names and Identifiers

• STRONTIUM OXIDE
• SrO
• Strontia
• Strontium oxide (SrO)
• STRONTIUM OXIDE (MONO)
• Strontiumoxidetechgrbrownpowder
• Strontiumoxidewhitepowder
• Strontiumoxide-anhydrous
• strontium,oxygen(2-)
• strontiumoxide
• strontiumoxide(sro)
• STRONTIUM OXIDE, 99.9%
• STRONTIUM OXIDE SUBMICRON POWDER 99.9%
• Strontium oxide

• MDL： MFCD00049558
• Inchi： 1S/O.Sr
• InChI Key： UFQXGXDIJMBKTC-UHFFFAOYSA-N
• SMILES： O=[Sr]

Computed Properties

• Exact Mass: 103.90100
• Monoisotopic Mass: 103.900529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 1
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless powder, B1 type crystal. It is very easy to absorb water and carbon dioxide in the air.
• Density: 4.7 g/mL at 25 °C(lit.)
• Melting Point: 2430℃
• Boiling Point: 3000°C
• Flash Point: 3000°C
• Solubility: Soluble in potassium hydroxide solution. Slightly soluble in alcohol. Insoluble in acetone and ether.
• Water Partition Coefficient: Soluble in fused potassium hydroxide. Insoluble in ether and acetone. Decomposes in water to Sr(OH){2} with evolution of heat.Slightly soluble in alcohol. Insoluble in acetone and ether.
• PSA: 17.07000
• LogP: -0.11880
• Merck: 14,8846
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in water, slightly soluble in ethanol.

Strontium oxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280;P305+P351+P338;P310
• Hazardous Material transportation number：UN 3262
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R14
• Packing Group：II
• PackingGroup：II
• Packing Group：II
• Safety Term：S26-30-36/37
• TSCA：Yes

Strontium oxide Customs Data

• HS CODE：2816400000
• Customs Data：

  China Customs Code:

  2816400000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal organides Alkaline earth metal oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Strontium oxide

Strontium Oxide (CAS No. 1314-11-0): A Comprehensive Overview

Strontium oxide, chemically represented as SrO, is a white crystalline solid that holds significant importance in various industrial and scientific applications. With a CAS No. 1314-11-0, this compound has been extensively studied for its unique properties and potential uses. Strontium oxide is primarily known for its role in the production of ceramics, glass, and specialty chemicals. However, recent advancements in materials science and pharmaceutical research have unveiled new possibilities for this versatile compound.

The chemical structure of strontium oxide consists of strontium ions (Sr²⁺) and oxygen ions (O^2-) arranged in a cubic crystal lattice. This arrangement imparts exceptional thermal stability and electrical insulating properties to the compound. These characteristics make it an ideal candidate for use in high-temperature applications, such as crucibles and refractory materials. Additionally, strontium oxide's ability to absorb moisture from the air makes it useful as a desiccant in certain industrial processes.

In the realm of pharmaceuticals, strontium oxide has garnered attention due to its potential health benefits. Recent studies have suggested that strontium compounds, including strontium oxide, may play a role in bone health and osteoporosis treatment. For instance, strontium ranelate, a compound derived from strontium, has been approved in several countries for the management of osteoporosis. While strontium oxide itself is not directly used in medications, its biological properties have sparked interest in further research.

The environmental impact of strontium oxide is another area of active investigation. As industries continue to seek sustainable materials, the eco-friendly aspects of strontium oxide have become a focal point. Researchers are exploring ways to utilize this compound in environmentally friendly applications, such as CO₂ capture and storage technologies. The high surface area and adsorption capabilities of strontium oxide make it an attractive candidate for these processes.

In the field of electronics, strontium oxide is being explored for its potential use in solid-state batteries and supercapacitors. Its stable ionic lattice and high ionic conductivity make it suitable for energy storage applications. Additionally, the compound's ability to form thin films with desirable electrical properties has led to its investigation in the development of new electronic devices.

The synthesis of strontium oxide typically involves the thermal decomposition of strontium carbonate or other strontium-containing compounds at high temperatures. This process requires precise control over reaction conditions to ensure high purity and yield. Advances in synthetic chemistry have enabled the production of strontium oxide with tailored properties, opening up new avenues for its application.

Industrial applications of strontium oxide are diverse and well-established. In ceramics, it is used as a fluxing agent to lower melting temperatures and improve fired properties. In glass manufacturing, it enhances durability and reduces thermal expansion coefficients. These applications highlight the compound's versatility and reliability across different industries.

The safety profile of strontium oxide is another critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures should be followed to avoid respiratory irritation or ingestion risks. Industrial facilities that use this compound must implement appropriate safety measures to protect workers and the environment.

Future research directions for strontium oxide include exploring its potential in nanotechnology and advanced materials development. The ability to create nanostructured forms of this compound could unlock new functionalities and applications in areas such as catalysis, sensors, and nanomedicine. Collaborative efforts between academia and industry are essential to drive innovation and commercialization.

The economic aspect of producing strontium oxide cannot be overlooked either. The cost-effectiveness of large-scale synthesis methods is crucial for widespread adoption across various industries. Governments and private sector entities are investing in research to optimize production processes and reduce costs without compromising quality.

In conclusion, strontium oxide (CAS No. 1314-11-0) is a multifaceted compound with broad applications ranging from traditional industrial uses to cutting-edge scientific research. Its unique properties make it indispensable in ceramics, glass manufacturing, environmental technologies, pharmaceuticals, electronics, and more. As research continues to uncover new possibilities for this material, its significance is expected to grow further.